Cas no 2256052-28-3 (methyl 6-chloro-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate)

methyl 6-chloro-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate structure
2256052-28-3 structure
Product Name:methyl 6-chloro-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate
CAS No:2256052-28-3
MF:C7H5ClN4O2
MW:212.593199491501
CID:6960203
PubChem ID:164517279
Update Time:2025-06-25

methyl 6-chloro-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • CS-0530439
    • DB-386905
    • Methyl 6-chloro-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate
    • Methyl 6-chloro-1,2,4-triazolo[4,3-a]pyrazine-3-carboxylate
    • SCHEMBL24030244
    • 2256052-28-3
    • methyl 6-chloro-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate
    • Inchi: 1S/C7H5ClN4O2/c1-14-7(13)6-11-10-5-2-9-4(8)3-12(5)6/h2-3H,1H3
    • InChI Key: IEYBFQYOKAWWAB-UHFFFAOYSA-N
    • SMILES: ClC1=CN2C(C(=O)OC)=NN=C2C=N1

Computed Properties

  • Exact Mass: 212.0101031Da
  • Monoisotopic Mass: 212.0101031Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 69.4Ų
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